Cas no 1781104-79-7 (N-(4-methoxy-2-nitrophenyl)methylhydroxylamine)

• Product Name: N-(4-methoxy-2-nitrophenyl)methylhydroxylamine
• CAS No: 1781104-79-7
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 6397689
• PubChem ID: 84774756
• Update Time: 2025-07-21

N-(4-methoxy-2-nitrophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-2-nitrophenyl)methylhydroxylamine
• EN300-1795690
• 1781104-79-7
• N-[(4-methoxy-2-nitrophenyl)methyl]hydroxylamine

• Inchi： 1S/C8H10N2O4/c1-14-7-3-2-6(5-9-11)8(4-7)10(12)13/h2-4,9,11H,5H2,1H3
• InChI Key： RZFDEEDGDJISFE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(CNO)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.06405680g/mol
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.3Ų

Additional information on N-(4-methoxy-2-nitrophenyl)methylhydroxylamine

Introduction to N-(4-methoxy-2-nitrophenyl)methylhydroxylamine and Its Significance in Modern Chemical Research

N-(4-methoxy-2-nitrophenyl)methylhydroxylamine (CAS No. 1781104-79-7) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the development of novel therapeutic agents and the exploration of biochemical pathways.

The molecular structure of N-(4-methoxy-2-nitrophenyl)methylhydroxylamine incorporates both 4-methoxy-2-nitrophenyl and methylhydroxylamine moieties, which contribute to its distinctive reactivity and potential applications. The presence of the nitro group in the 4-methoxy-2-nitrophenyl moiety enhances its ability to participate in various chemical reactions, including redox processes and nucleophilic substitutions. This feature makes it a valuable intermediate in synthetic chemistry, particularly in the construction of more complex molecules.

In recent years, N-(4-methoxy-2-nitrophenyl)methylhydroxylamine has been extensively studied for its potential applications in drug discovery. Its structural motifs are reminiscent of several bioactive compounds that have shown promise in treating a variety of diseases. For instance, the nitro group-containing aromatic rings are commonly found in pharmaceuticals due to their ability to modulate biological targets effectively.

The compound's versatility has led to its incorporation into numerous research projects aimed at developing new therapeutic strategies. One notable area of interest is its use as a precursor in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The hydroxylamine functionality provides a site for further derivatization, allowing researchers to fine-tune the properties of the resulting compounds.

Recent advancements in computational chemistry have further highlighted the importance of N-(4-methoxy-2-nitrophenyl)methylhydroxylamine. Molecular modeling studies have demonstrated that this compound can interact with specific protein targets through both hydrophobic and electrostatic interactions. These insights have guided the design of more potent and selective inhibitors, which are essential for improving drug efficacy and minimizing side effects.

The synthesis of N-(4-methoxy-2-nitrophenyl)methylhydroxylamine itself is a testament to the progress in synthetic organic chemistry. Modern techniques, such as palladium-catalyzed cross-coupling reactions, have enabled the efficient construction of its complex framework. These methods not only improve yield but also enhance purity, making the compound more suitable for downstream applications.

In addition to its pharmaceutical applications, N-(4-methoxy-2-nitrophenyl)methylhydroxylamine has found utility in materials science. Its ability to participate in polymerization reactions has led to the development of novel materials with enhanced properties. For example, it has been used to create polymers with improved thermal stability and mechanical strength, which are valuable in various industrial applications.

The environmental impact of using N-(4-methoxy-2-nitrophenyl)methylhydroxylamine is also a consideration in modern research. Efforts have been made to develop green chemistry approaches that minimize waste and reduce energy consumption during synthesis. These initiatives align with global efforts to promote sustainable practices in chemical manufacturing.

The future prospects for N-(4-methoxy-2-nitrophenyl)methylhydroxylamine are promising, with ongoing research exploring new applications and optimizing its synthesis. As our understanding of biochemical pathways continues to expand, this compound is likely to play an even greater role in advancing both therapeutic and material sciences.